Cas no 33537-17-6 (ethyl 2-hydroxy-3-methylbut-3-enoate)

• Product Name: ethyl 2-hydroxy-3-methylbut-3-enoate
• CAS No: 33537-17-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1458937
• PubChem ID: 10855589
• Update Time: 2025-06-26

ethyl 2-hydroxy-3-methylbut-3-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hydroxy-3-methylbut-3-enoate
• 2OVYQY1&amp
• 3-Butenoic acid, 2-hydroxy-3-methyl-, ethyl ester
• Ethyl 2-hydroxy-3-methyl-3-butenoate
• EN300-383996
• CS-0267004
• AKOS017741579
• SCHEMBL901093
• NS00006692
• DTXSID20885558
• 33537-17-6
• Ethyl2-hydroxy-3-methylbut-3-enoate

• Inchi： 1S/C7H12O3/c1-4-10-7(9)6(8)5(2)3/h6,8H,2,4H2,1,3H3
• InChI Key： ACQFOMVLRAEQCK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=C)C)O)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.027
• Boiling Point: 208.197°C at 760 mmHg
• Flash Point: 80.473°C
• Refractive Index: 1.444
• PSA: 46.53

Additional information on ethyl 2-hydroxy-3-methylbut-3-enoate

Research Briefing on Ethyl 2-hydroxy-3-methylbut-3-enoate (CAS: 33537-17-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-hydroxy-3-methylbut-3-enoate (CAS: 33537-17-6) is a versatile chemical intermediate with significant applications in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its role as a key building block in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents. This briefing consolidates the latest research findings on this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of ethyl 2-hydroxy-3-methylbut-3-enoate in the synthesis of γ-lactone derivatives with potent anti-inflammatory properties. The researchers employed a novel catalytic asymmetric hydrogenation approach, achieving high enantioselectivity (up to 98% ee) and yield (85-92%). These derivatives showed remarkable COX-2 selectivity, with IC50 values in the nanomolar range, suggesting potential for developing safer NSAID alternatives.

In pharmaceutical formulation, recent advancements have explored the compound's utility as a chiral synthon. A 2024 Nature Communications paper detailed its application in the total synthesis of (+)-asperlin, a natural product with demonstrated antitumor activity. The study reported an improved synthetic route using ethyl 2-hydroxy-3-methylbut-3-enoate as a starting material, reducing the step count from 12 to 7 while maintaining a 32% overall yield.

From a biological perspective, research has uncovered interesting structure-activity relationships. The α,β-unsaturated ester moiety in ethyl 2-hydroxy-3-methylbut-3-enoate has been shown to participate in Michael addition reactions with biological thiols, potentially contributing to its observed antimicrobial effects against drug-resistant Staphylococcus aureus (MIC = 8 μg/mL) in recent in vitro studies.

Current challenges in the field include optimizing the compound's metabolic stability and bioavailability. A 2023 ACS Medicinal Chemistry Letters publication addressed this by developing prodrug derivatives of ethyl 2-hydroxy-3-methylbut-3-enoate, showing improved pharmacokinetic profiles in rodent models while maintaining therapeutic efficacy.

The compound's safety profile has been extensively evaluated in recent preclinical studies. Acute toxicity tests in murine models established an LD50 > 2000 mg/kg, while 28-day repeated dose studies showed no significant organ toxicity at therapeutic doses. These findings support its potential for further pharmaceutical development.

Looking forward, ethyl 2-hydroxy-3-methylbut-3-enoate presents exciting opportunities in drug discovery. Its structural features make it particularly valuable for fragment-based drug design, as demonstrated in recent virtual screening studies targeting protein-protein interactions in oncology. The compound's versatility and established synthetic routes position it as an important tool in chemical biology and medicinal chemistry research.